L-Isoleucyl-L-isoleucyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-serine

• CAS No.: 819802-71-6
• Molecular Formula: C29H55N9O8
• Molecular Weight: 657.8 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]-3-methylpentanoyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoic acid
• InChI: InChI=1S/C29H55N9O8/c1-8-15(5)20(30)25(42)38-22(16(6)9-2)27(44)34-17(7)23(40)35-18(11-10-12-33-29(31)32)24(41)37-21(14(3)4)26(43)36-19(13-39)28(45)46/h14-22,39H,8-13,30H2,1-7H3,(H,34,44)(H,35,40)(H,36,43)(H,37,41)(H,38,42)(H,45,46)(H4,31,32,33)/t15-,16-,17-,18-,19-,20-,21-,22-/m0/s1
• InChI Key: YIFHNZUKKIYREO-JOFXYRRGSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](C)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CO)C(=O)O)N
• Canonical SMILES: CCC(C)C(C(=O)NC(C(C)CC)C(=O)NC(C)C(=O)NC(CCCN=C(N)N)C(=O)NC(C(C)C)C(=O)NC(CO)C(=O)O)N

Description

L-Isoleucyl-L-isoleucyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-serine is a synthetic peptide compound. Peptides are short chains of amino acids linked by peptide bonds. This particular compound is composed of seven amino acids: L-isoleucine, L-alanine, L-ornithine, L-valine, and L-serine. The presence of the diaminomethylidene group in the L-ornithine residue adds a unique structural feature to this peptide.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of L-Isoleucyl-L-isoleucyl-L-alanyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-serine typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The general steps include:

Resin Loading: The first amino acid (L-serine) is attached to the resin.

Deprotection: The protecting group on the amino acid is removed to allow for the next amino acid to be added.

Coupling: The next amino acid (L-valine) is activated and coupled to the growing peptide chain.

Repetition: Steps 2 and 3 are repeated for each subsequent amino acid (L-ornithine, L-alanine, L-isoleucine).

Cleavage: The completed peptide is cleaved from the resin and deprotected to yield the final product.

Industrial Production Methods

In an industrial setting, the production of this peptide may involve automated peptide synthesizers, which streamline the SPPS process. These machines can handle multiple peptide syntheses simultaneously, increasing efficiency and yield. Additionally, purification techniques such as high-performance liquid chromatography